BENGHE Foundational & Exploratory

Check Availability & Pricing

The Enigmatic Fifth Base: A Technical Guide to
5-Methoxycarbonylmethyluridine (mcm5U) in
tRNA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxycarbonyl methyl uridine

Cat. No.: B127866

For Researchers, Scientists, and Drug Development Professionals

Abstract

Post-transcriptional modification of transfer RNA (tRNA) is a critical layer of gene expression
regulation, ensuring translational fidelity and efficiency. Among the more than 150 known
modifications, 5-methoxycarbonylmethyluridine (mcm5U) stands out for its crucial role at the
wobble position of the tRNA anticodon. This technical guide provides an in-depth exploration of
the discovery, biosynthesis, and multifaceted significance of mcm5U. We delve into the intricate
enzymatic pathways responsible for its synthesis, its impact on codon recognition and protein
translation, and its implications in cellular stress responses and disease. This document further
presents a compilation of quantitative data, detailed experimental protocols for its detection and
analysis, and visual representations of its biochemical pathway and analytical workflows to
serve as a comprehensive resource for the scientific community.

Discovery and Chemical Identity

First identified as a constituent of yeast tRNA, 5-methoxycarbonylmethyluridine (mcm5U) is a
hypermodified pyrimidine nucleoside.[1] It is a derivative of uridine, characterized by the
addition of a methoxycarbonylmethyl group at the C5 position of the uracil base.

Chemical Structure:
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e IUPAC Name: methyl 2-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-
dioxopyrimidin-5-yl]acetate[1][2]

e Molecular Formula: C12H16N208[1][3]
e Molecular Weight: 316.26 g/mol [1][3]

« CAS Number: 29428-50-0[1][3]

The Biosynthetic Pathway of mcmb5U

The formation of mcm5U at the wobble position (position 34) of specific tRNAs is a multi-step
enzymatic process primarily elucidated in yeast.[4] The pathway begins with a uridine residue
and involves the sequential action of several key enzyme complexes.

The initial and crucial step is catalyzed by the highly conserved Elongator complex, which is
composed of six subunits (Elp1-Elp6). This complex is responsible for adding a carboxymethyl
group to the uridine, forming the intermediate 5-carboxymethyluridine (cm5U).[5] Following this,
the methyltransferase Trm9, in a complex with Trm112, utilizes S-adenosyl-L-methionine (SAM)
as a methyl donor to methylate the carboxyl group of cm5U, yielding the final mcm5U
modification.[6] In some tRNAS, particularly those decoding codons for Lys, GIn, and Glu, the
mcm5U can be further modified to 5-methoxycarbonylmethyl-2-thiouridine (mcm5s2U).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-methoxycarbonylmethyluridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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